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Compound of Interest

Compound Name: Aluminum bromide

Cat. No.: B048194

Application Notes and Protocols for Anhydrous
Aluminum Bromide

For Researchers, Scientists, and Drug Development Professionals

This document provides detailed procedures and safety information for the handling and
storage of anhydrous aluminum bromide (AIBrs). Strict adherence to these protocols is
essential to ensure personnel safety and maintain the integrity of the material.

Hazard Summary

Anhydrous aluminum bromide is a highly reactive and corrosive solid. It reacts violently with
water, releasing toxic and corrosive hydrogen bromide gas.[1][2][3] It can cause severe burns
to the skin, eyes, and respiratory tract.[1][4] Ingestion can be harmful and may cause
significant damage to the digestive system.[1][2] It is also corrosive to many metals.[1][4]

Quantitative Data Summary
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Parameter Value Source

Recommended Storage

Temperature 2-8°C(36-46°F) [4]
ACGIH Exposure Limit (as Al) 2 mg/m3 TWA [2][3]
NIOSH Exposure Limit (as Al) 2 mg/m3 TWA [2]
Oral LD50 (Rat) 1598 mg/kg [1112]
Density 3.205 g/cm? at 25 °C [4]
Melting Point 94 - 98 °C [4]
Boiling Point 265 °C [1]

Personal Protective Equipment (PPE)
A comprehensive assessment of the risks should be conducted before handling anhydrous
aluminum bromide. The following PPE is mandatory:

o Eye and Face Protection: Chemical safety goggles and a face shield are required.[1][2]

o Skin Protection: A chemical-resistant and flame-retardant suit or lab coat should be worn.[1]
Nitrile rubber gloves are recommended, and all clothing should be clean daily.[1][3]

» Respiratory Protection: When dust is generated or in case of insufficient ventilation, a self-
contained breathing apparatus (SCBA) or a respirator with a suitable filter (e.g., Filter B-(P3))
should be used.[1][4]

Safe Handling and Storage Protocols
Engineering Controls

e Ventilation: All handling of anhydrous aluminum bromide must be performed in a well-
ventilated area, preferably within a chemical fume hood.[1][2]

o Emergency Equipment: An eyewash station and a safety shower must be readily accessible
in the immediate work area.[2][5]
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Handling Procedures

» Training: All personnel must be trained on the proper handling and storage of anhydrous
aluminum bromide before use.[3]

e Avoid Contact: Do not allow the substance to come into contact with skin, eyes, or clothing.
[2] Do not breathe the dust.[1]

e Moisture Control: Anhydrous aluminum bromide reacts violently with water.[1][2][3] Ensure
that all equipment and the handling environment are scrupulously dry. Never add water to
this product.[1]

 Inert Atmosphere: For prolonged handling or when the material is transferred, an inert
atmosphere (e.g., nitrogen or argon) is recommended.

o Hygiene: Wash hands and face thoroughly after handling.[4] Contaminated clothing should
be removed immediately.[4] Do not eat, drink, or smoke in the handling area.[3][4]

Storage Procedures

o Container: Store in the original, tightly closed container.[1][2][4] Suitable materials include
amber glass bottles.[4] Metal containers are not suitable.[4]

o Conditions: Store in a cool, dry, and well-ventilated area, away from incompatible materials.
[1][2][5] Refrigerated storage at 2-8°C is recommended.[2][4]

¢ Incompatibilities: Keep away from water, moisture, acids, alcohols, strong oxidizing agents,
and certain metals.[1][2][3][5] Violent reactions can occur with sodium and potassium.[3]

e Security: Store in a locked and corrosive-resistant area.[4][6]

Emergency Procedures
Spill Response

o Immediate Actions: Evacuate the area and ensure adequate ventilation.[4] Do not touch
spilled material.[1]

o Small Spills:
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o Wearing appropriate PPE, cover the spill with a dry, inert absorbent material such as sand
or vermiculite. Do not use combustible materials.

o Carefully sweep up the absorbed material and place it into a suitable, dry, and labeled
container for disposal.[2][5]

o Do not add water to the spill site.[2][5]

o Large Spills:
o Evacuate the laboratory and notify emergency personnel.
o Isolate the spill area.

o If possible and safe to do so, stop the leak.[1]

First Aid Measures

 Inhalation: Move the victim to fresh air. If breathing is difficult, provide oxygen. Seek
immediate medical attention.[1][7]

o Skin Contact: Immediately flush the skin with copious amounts of water for at least 15
minutes while removing contaminated clothing. Seek immediate medical attention.[1]

o Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes,
occasionally lifting the upper and lower eyelids. Seek immediate medical attention.[1]

 Ingestion: Do NOT induce vomiting. Rinse the mouth with water. Seek immediate medical
attention.[1][7]

Experimental Protocol: Friedel-Crafts Acylation

The following is a representative protocol for a Friedel-Crafts acylation reaction. All safety
precautions outlined in this document must be strictly followed.

Reaction: Acylation of an aromatic compound (e.g., benzene) with an acylating agent (e.qg.,
acetyl chloride) using anhydrous aluminum bromide as a catalyst.

Materials:
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Anhydrous aluminum bromide

Anhydrous benzene (or other suitable aromatic substrate)

Acetyl chloride (or other suitable acylating agent)

Anhydrous solvent (e.g., dichloromethane)

Concentrated hydrochloric acid

5% Sodium hydroxide solution

Anhydrous magnesium sulfate

Ice

Procedure:

Setup: Assemble a clean, dry, three-necked round-bottom flask equipped with a reflux
condenser, a dropping funnel, and a magnetic stirrer. Protect the apparatus from
atmospheric moisture using drying tubes.

Catalyst Addition: In a fume hood, carefully add anhydrous aluminum bromide to the flask
containing the anhydrous solvent.

Substrate Addition: Add the anhydrous aromatic substrate to the flask.

Acylating Agent Addition: Slowly add the acylating agent dropwise from the dropping funnel
while stirring the mixture. The reaction is exothermic, so control the rate of addition to
maintain a gentle reflux.

Reaction: After the addition is complete, heat the mixture to maintain a gentle reflux for
approximately 30 minutes, or until the evolution of hydrogen bromide gas ceases. An outlet
for the gas should be directed to a gas trap containing a dilute sodium hydroxide solution.

Quenching: Cool the reaction mixture to room temperature. In a well-ventilated fume hood,
slowly and carefully pour the reaction mixture into a beaker containing a mixture of crushed
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ice and concentrated hydrochloric acid with vigorous stirring. This will decompose the
aluminum bromide complex.

o Workup:
o Transfer the mixture to a separatory funnel and separate the organic layer.

o Wash the organic layer sequentially with water, 5% sodium hydroxide solution, and then
with water again.

o Dry the organic layer over anhydrous magnesium sulfate.
o Filter to remove the drying agent.

 Purification: Remove the solvent by distillation and purify the product by fractional distillation
or recrystallization.

Visualizations
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Safe Handling Workflow for Anhydrous Aluminum Bromide
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Caption: Workflow for the safe handling of anhydrous aluminum bromide.
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Anhydrous Aluminum Bromide Spill Response
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Caption: Decision tree for responding to an anhydrous aluminum bromide spill.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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